4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 4-fluoro-3-[(4-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H12FNO4S/c1-9-2-5-11(6-3-9)16-21(19,20)13-8-10(14(17)18)4-7-12(13)15/h2-8,16H,1H3,(H,17,18)
• InChI Key: BOZMDSWFBJTFRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid, also known as Fimasartan, is a potent angiotensin II receptor antagonist that has been developed as an antihypertensive drug. Fimasartan has shown promising results in clinical trials, demonstrating its effectiveness in reducing blood pressure and improving cardiovascular outcomes.

Mechanism of Action

4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid works by blocking the binding of angiotensin II to its receptor, thereby preventing its vasoconstrictive and pro-inflammatory effects. This leads to vasodilation, reduced blood pressure, and improved cardiovascular outcomes.
Biochemical and Physiological Effects:
In addition to its antihypertensive effects, this compound has been shown to have other beneficial effects on the cardiovascular system. It has been shown to reduce oxidative stress and inflammation, improve endothelial function, and inhibit the proliferation of vascular smooth muscle cells. This compound has also been shown to have a favorable safety profile, with a low incidence of adverse effects.

Advantages and Limitations for Lab Experiments

4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid has several advantages for lab experiments, including its high potency, selectivity, and favorable safety profile. However, its synthesis is complex and requires several steps, which may limit its availability and use in some laboratories.

Future Directions

There are several future directions for research on 4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid. One area of research is the development of new formulations and delivery methods to improve its efficacy and reduce the frequency of dosing. Another area of research is the investigation of its potential use in other cardiovascular diseases, such as heart failure and atherosclerosis. Additionally, further studies are needed to better understand its mechanism of action and potential side effects in different patient populations.

Synthesis Methods

4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid is synthesized through a multi-step process involving the reaction of 4-fluoro-3-nitrobenzoic acid with 4-methylphenylamine, followed by the reduction of the resulting nitro compound with iron powder. The final product is obtained by sulfonation of the amine group with sulfuric acid.

Scientific Research Applications

4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid has been extensively studied for its antihypertensive effects in both animal and human studies. It has been shown to be effective in reducing blood pressure in patients with hypertension, with a comparable efficacy to other angiotensin II receptor antagonists. This compound has also been shown to have beneficial effects on cardiovascular outcomes, including reducing the risk of stroke and improving left ventricular hypertrophy.